Cas no 1248118-80-0 (5-cyano-2-methylbenzene-1-sulfonamide)

• Product Name: 5-cyano-2-methylbenzene-1-sulfonamide
• CAS No: 1248118-80-0
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 4580744
• Update Time: 2025-06-15

5-cyano-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-cyano-2-methylbenzene-1-sulfonamide
• Benzenesulfonamide, 5-cyano-2-methyl-

• Inchi： 1S/C8H8N2O2S/c1-6-2-3-7(5-9)4-8(6)13(10,11)12/h2-4H,1H3,(H2,10,11,12)
• InChI Key： IAHUULOIHAFWOM-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(C#N)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-cyano-2-methylbenzene-1-sulfonamide

5-cyano-2-methylbenzene-1-sulfonamide (CAS No. 1248118-80-0): A Comprehensive Overview

5-cyano-2-methylbenzene-1-sulfonamide (CAS No. 1248118-80-0) is a versatile compound with significant potential in various fields, particularly in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The molecular structure of 5-cyano-2-methylbenzene-1-sulfonamide consists of a benzene ring substituted with a cyano group at the 5-position, a methyl group at the 2-position, and a sulfonamide group at the 1-position. This arrangement imparts distinct chemical properties that make it an attractive candidate for various chemical reactions and biological studies.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic applications of 5-cyano-2-methylbenzene-1-sulfonamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases.

Beyond its anti-inflammatory effects, 5-cyano-2-methylbenzene-1-sulfonamide has also demonstrated promising antitumor activities. Research published in the Journal of Medicinal Chemistry highlighted its ability to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

The pharmacokinetic properties of 5-cyano-2-methylbenzene-1-sulfonamide have also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for drug development. Additionally, its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

In the realm of medicinal chemistry, 5-cyano-2-methylbenzene-1-sulfonamide serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional groups allow for a wide range of chemical transformations, enabling the creation of diverse derivatives with enhanced biological activities. For instance, recent studies have explored the use of this compound in the synthesis of novel inhibitors targeting specific enzymes involved in disease pathways.

The structural versatility of 5-cyano-2-methylbenzene-1-sulfonamide has also led to its application in materials science. Researchers have utilized this compound to develop new materials with unique properties, such as improved thermal stability and enhanced mechanical strength. These materials have potential applications in various industries, including electronics and aerospace.

In conclusion, 5-cyano-2-methylbenzene-1-sulfonamide (CAS No. 1248118-80-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, medicinal chemistry, and materials science. Its unique structural features and favorable biological properties make it an important molecule for ongoing research and development efforts. As further studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and improving human health.